N-[(4-chlorophenyl)(5,5-dimethyl-2-oxido-1,3,2-dioxaphosphinan-2-yl)methyl]-4-isopropylaniline

• IUPAC Name: N-[(4-chlorophenyl)-(5,5-dimethyl-2-oxo-1,3,2λ5-dioxaphosphinan-2-yl)methyl]-4-propan-2-ylaniline
• InChI: InChI=1S/C21H27ClNO3P/c1-15(2)16-7-11-19(12-8-16)23-20(17-5-9-18(22)10-6-17)27(24)25-13-21(3,4)14-26-27/h5-12,15,20,23H,13-14H2,1-4H3
• InChI Key: PMIJQVCKZPXNLH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NC(C2=CC=C(C=C2)Cl)P3(=O)OCC(CO3)(C)C
• Molecular Formula: C21H27ClNO3P
• Molecular Weight: 407.9 g/mol

Description

“N-[(4-chlorophenyl)(5,5-dimethyl-2-oxido-1,3,2-dioxaphosphinan-2-yl)methyl]-4-isopropylaniline” is a chemical compound with the empirical formula C12H14ClO4P. It is also known as p-chlorobenzoylphosphonate. This compound can be used as a reagent in the cobalt-catalyzed radical hydroacylation of alkenes to ketones.

Molecular Structure Analysis

The molecular weight of this compound is 288.66. The molecular structure analysis would require more specific data such as X-ray crystallography or NMR spectroscopy, which is not available in the current data.

Chemical Reactions Analysis

This compound can participate in C-C bond formation reactions. It can be used as a reagent in the cobalt-catalyzed radical hydroacylation of alkenes to ketones. This reagent can be used under mild conditions, and is tolerant of various functional groups, making it a versatile reagent for the installation of ketones into a variety of compounds.

Physical and Chemical Properties Analysis

This compound is a powder with a melting point of 105-107 °C. It should be stored at a temperature of -20°C.

Mechanism of Action

The mechanism of action of this compound is related to its use in the cobalt-catalyzed radical hydroacylation of alkenes to ketones. Unfortunately, the specific details of the mechanism are not available in the current data.

Safety and Hazards

The compound is classified as an eye irritant (Eye Irrit. 2) and skin irritant (Skin Irrit. 2). The safety precautions include avoiding eye and skin contact, and in case of contact, rinse thoroughly with water.

Future Directions

The future directions of this compound could involve further exploration of its use in the cobalt-catalyzed radical hydroacylation of alkenes to ketones. Its versatility and tolerance of various functional groups make it a potentially useful reagent for the installation of ketones into a variety of compounds.